Cas no 54997-85-2 (Benzenethiol, 4-cyclopentyl-)
Benzenethiol, 4-cyclopentyl- structure
Product Name:Benzenethiol, 4-cyclopentyl-
CAS No:54997-85-2
MF:C11H14S
MW:178.293861865997
CID:353123
PubChem ID:22497975
Update Time:2025-04-19
Benzenethiol, 4-cyclopentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 4-cyclopentyl-
- 4-cyclopentylbenzenethiol
- 54997-85-2
- DTXSID30626237
- 4-Cyclopentylbenzene-1-thiol
- SCHEMBL6348093
-
- Inchi: 1S/C11H14S/c12-11-7-5-10(6-8-11)9-3-1-2-4-9/h5-9,12H,1-4H2
- InChI Key: UICFBBAOCGVPGI-UHFFFAOYSA-N
- SMILES: SC1C=CC(=CC=1)C1CCCC1
Computed Properties
- Exact Mass: 178.08172
- Monoisotopic Mass: 178.08162162g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 0
Benzenethiol, 4-cyclopentyl- Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
54997-85-2 (Benzenethiol, 4-cyclopentyl-) Related Products
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